Cas no 2580215-13-8 (tert-butyl 3-(1s,3s)-3-aminocyclobutylprop-2-ynoate)

Tert-butyl 3-((1s,3s)-3-aminocyclobutyl)prop-2-ynoate is a chiral cyclobutane derivative featuring both an amine and a propynoate functional group. Its rigid cyclobutyl scaffold and alkyne moiety make it a valuable intermediate in medicinal chemistry and asymmetric synthesis. The tert-butyl ester enhances stability, facilitating handling and storage, while the (1s,3s) stereochemistry ensures precise stereocontrol in downstream reactions. This compound is particularly useful in the synthesis of constrained peptidomimetics, bioactive molecules, and as a building block for fragment-based drug discovery. Its structural versatility and well-defined stereochemistry contribute to its utility in designing novel pharmacophores and exploring structure-activity relationships.
tert-butyl 3-(1s,3s)-3-aminocyclobutylprop-2-ynoate structure
2580215-13-8 structure
Product Name:tert-butyl 3-(1s,3s)-3-aminocyclobutylprop-2-ynoate
CAS No:2580215-13-8
MF:C11H17NO2
MW:195.258183240891
CID:5659657
PubChem ID:165465762
Update Time:2025-10-30

tert-butyl 3-(1s,3s)-3-aminocyclobutylprop-2-ynoate Chemical and Physical Properties

Names and Identifiers

    • EN300-767860
    • tert-butyl 3-(3-aminocyclobutyl)prop-2-ynoate
    • tert-butyl 3-[(1s,3s)-3-aminocyclobutyl]prop-2-ynoate
    • 2138016-66-5
    • 2580215-13-8
    • EN300-27729304
    • tert-butyl 3-(1s,3s)-3-aminocyclobutylprop-2-ynoate
    • Inchi: 1S/C11H17NO2/c1-11(2,3)14-10(13)5-4-8-6-9(12)7-8/h8-9H,6-7,12H2,1-3H3
    • InChI Key: LKLNLBYDHOIRTF-UHFFFAOYSA-N
    • SMILES: O(C(C#CC1CC(C1)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 195.125928785g/mol
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.3Ų

tert-butyl 3-(1s,3s)-3-aminocyclobutylprop-2-ynoate Pricemore >>

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Additional information on tert-butyl 3-(1s,3s)-3-aminocyclobutylprop-2-ynoate

tert-butyl 3-(1s,3s)-3-aminocyclobutylprop-2-ynoate: A Comprehensive Overview

tert-butyl 3-(1s,3s)-3-aminocyclobutylprop-2-ynoate is a compound with the CAS number 2580215-13-8, and it has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which includes a cyclobutane ring and a propargyl ester group, making it a valuable molecule for various applications. The stereochemistry of the compound, specifically the (1s,3s) configuration, plays a crucial role in its biological activity and chemical reactivity.

The synthesis of tert-butyl 3-(1s,3s)-3-aminocyclobutylprop-2-ynoate involves advanced organic chemistry techniques, including ring-closing metathesis and stereoselective synthesis. These methods ensure the precise formation of the cyclobutane ring and the correct stereochemistry. Recent studies have highlighted the importance of this compound as a building block in drug discovery, particularly in the development of small molecule inhibitors targeting specific enzymes or receptors.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for treating various diseases, including cancer and neurodegenerative disorders. The cyclobutane ring structure provides rigidity to the molecule, which is often desirable in drug design to enhance binding affinity to target proteins. Additionally, the propargyl ester group offers versatility in further functionalization, allowing chemists to modify the molecule for improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of tert-butyl 3-(1s,3s)-3-aminocyclobutylprop-2-ynoate with biological targets. These studies utilize techniques such as molecular docking and dynamics simulations to predict binding modes and optimize molecular design. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation.

In addition to its therapeutic potential, tert-butyl 3-(1s,3s)-3-aminocyclobutylprop-2-ynoate has also been investigated for its role in chemical synthesis. Its unique structure makes it an ideal substrate for exploring novel reaction pathways and catalytic processes. For example, researchers have utilized this compound as a precursor for constructing complex natural product analogues with intricate stereochemistry.

The stereochemistry of this compound is particularly significant due to its impact on both physical properties and biological activity. The (1s,3s) configuration ensures optimal alignment of functional groups for interactions with biological targets. This aspect has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy to confirm the stereochemical integrity of the molecule.

Looking ahead, the continued exploration of tert-butyl 3-(1s,3s)-3-aminocyclobutylprop-2-ynoate holds great promise for advancing our understanding of small molecule-drug interactions and developing innovative therapeutic agents. Its unique structure and versatile functional groups make it a valuable tool in both academic research and industrial drug development.

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